Cas no 2171917-49-8 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid
• CAS No: 2171917-49-8
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 5777430
• PubChem ID: 165809186
• Update Time: 2025-06-12

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopropane-1-carboxylic acid
• 2171917-49-8
• EN300-1520621
• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid

• Inchi： 1S/C24H24N2O5/c27-20(25-24(12-13-24)21(28)29)23(10-5-11-23)26-22(30)31-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： FAKWKJLNLRENHN-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid

Introduction to 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid (CAS No. 2171917-49-8)

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid, identified by its CAS number 2171917-49-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring fused with an amidocyclopropane moiety, further functionalized with a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy in this context, as it is widely employed in peptide synthesis as a protective group for amino groups. Its stability under mild conditions and ease of removal under acidic conditions make it an indispensable tool in solid-phase peptide synthesis (SPPS). However, the incorporation of the Fmoc group into a more complex molecule like 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid suggests potential applications beyond simple peptide chemistry. This could include the use of the Fmoc group as a handle for further derivatization or as a probe to study enzyme-substrate interactions in biochemical pathways.

The cyclobutane ring and the amidocyclopropane moiety are key structural features that contribute to the compound's pharmacological potential. Cyclobutane derivatives have been explored for their ability to modulate biological processes due to their rigid structure, which can mimic natural bioactive scaffolds. Additionally, the amidocyclopropane group is known for its stability and has been utilized in various pharmacophores due to its ability to engage in specific hydrogen bonding interactions with biological targets. The combination of these motifs in 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid makes it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets with greater accuracy. The structural features of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopropane-1-carboxylic acid, particularly the presence of the Fmoc group, cyclobutane ring, and amidocyclopropane moiety, suggest potential interactions with enzymes and receptors involved in various disease pathways. For instance, the rigid scaffold could provide favorable binding interactions with proteins, while the Fmoc group might serve as a recognition element for specific enzymatic or cellular processes.

In addition to its structural complexity, 1-1-(\\({(9H-fluoren\\)-9\\)-ylmethoxycarbonyl}\\)amino)cyclobutaneamidocyclopropane\\)-1\\)-carboxylic acid (CAS No. 2171917\\)-49\\)-8 exhibits interesting physicochemical properties that could influence its pharmacokinetic behavior. The presence of multiple functional groups, including hydrophobic aromatic rings and polar amide functionalities, suggests that this compound may exhibit both lipophilic and hydrophilic characteristics. This dual nature could be advantageous for drug delivery systems, allowing for targeted release and improved bioavailability. Furthermore, the stability of the Fmoc group under various conditions could facilitate its use in multi-step synthetic routes or as an intermediate in more complex drug candidates.

The synthesis of 1-(\\({(9H-fluoren\\)-9\\)-ylmethoxycarbonyl}\\)amino)cyclobutaneamidocyclopropane\\)-1\\)-carboxylic acid (CAS No. 2171917\\)-49\\)-8 represents a significant achievement in synthetic organic chemistry. The multi-step synthesis likely involves advanced techniques such as transition metal-catalyzed reactions, cross-coupling reactions, and protecting group strategies. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The successful synthesis of this compound demonstrates the growing capability of modern synthetic methodologies to produce complex molecules with high precision.

From a medicinal chemistry perspective, {((9H-fluoren\\)-9\\)-ylmethoxycarbonyl}\\)amino)cyclobutaneamidocyclopropane\\)-1\\)-carboxylic acid (CAS No. 2171917\\)-49\\)-8 offers several advantages over simpler molecules. Its intricate structure provides multiple sites for interaction with biological targets, increasing the likelihood of potent activity. Additionally, the presence of known pharmacophoric elements like the Fmoc group and cyclobutane ring suggests that this compound may have favorable pharmacokinetic properties. These features make it an attractive candidate for further development into novel therapeutic agents.

Recent studies have highlighted the importance of structure-based drug design in accelerating the discovery of new drugs. By leveraging computational tools and experimental data, researchers can identify promising candidates like {((9H-fluoren\}-9\}-ylmethoxycarbonyl}\)amino)cyclobutaneamidocyclopropane\}-1\}-carboxylic acid (CAS No.\ 2171917\}-49\}-8\) for further investigation. These studies often involve virtual screening campaigns followed by experimental validation using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. The structural insights gained from these studies can guide optimization efforts aimed at improving potency, selectivity, and pharmacokinetic profiles.

The potential applications of {((9H-fluoren\}-9\}-ylmethoxycarbonyl}\)amino)cyclobutaneamidocyclopropane\}-1\}-carboxylic acid (CAS No.\ 2171917\}-49\}-8\) extend beyond traditional drug development scenarios\. For instance,\ this compound could serve as a key intermediate in the synthesis of more complex molecules or as a tool compound to study enzyme mechanisms\. Its unique structural features make it amenable to diverse modifications,\ allowing researchers to explore novel chemical space\. This flexibility is crucial for discovering new therapeutic agents that can address unmet medical needs.

In conclusion,{((9H-fluoren\}-9\}-ylmethoxycarbonyl}\)amino)cyclobutaneamidocyclopropanecarboxylic acid (CAS No.\ 2171917\}-49\}-8\) represents a significant advancement in pharmaceutical chemistry\. Its intricate structure,\ combined with its promising pharmacological potential,\ makes it an exciting candidate for further research\. As computational methods continue to improve,\ researchers will be better equipped to explore the full potential of this compound\. With continued investigation,\ \*\*{((9H-fluoren}\]-\(9\-)\]-ylmethoxymethyl}\)carbonylamino\)cyclicbutanecarboxamidecyclicpropene\-\( \( \)\)\*\* may emerge as a valuable tool in drug discovery efforts across multiple therapeutic areas.